N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]bicyclo[6.1.0]nonane-9-carboxamide

• IUPAC Name: N-[4-fluoro-3-(prop-2-enoylamino)phenyl]bicyclo[6.1.0]nonane-9-carboxamide
• InChI: InChI=1S/C19H23FN2O2/c1-2-17(23)22-16-11-12(9-10-15(16)20)21-19(24)18-13-7-5-3-4-6-8-14(13)18/h2,9-11,13-14,18H,1,3-8H2,(H,21,24)(H,22,23)
• InChI Key: OGHDXSLNRNDLDI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C(C=CC(=C1)NC(=O)C2C3C2CCCCCC3)F
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]bicyclo[6.1.0]nonane-9-carboxamide, commonly known as Bicyclo[6.1.0]nonane-9-carboxamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 1.0]nonane-9-carboxamide.

Mechanism of Action

Bicyclo[6.1.0]nonane-9-carboxamide exerts its pharmacological effects through the inhibition of various enzymes involved in the regulation of pain, inflammation, and anxiety. The compound has been shown to bind to the active site of FAAH and MAGL, which are responsible for the hydrolysis of endocannabinoids. By inhibiting these enzymes, Bicyclo[6.1.0]nonane-9-carboxamide increases the levels of endocannabinoids, leading to the activation of cannabinoid receptors and subsequent modulation of various physiological processes.
Biochemical and Physiological Effects:
Bicyclo[6.1.0]nonane-9-carboxamide has been shown to exhibit potent analgesic, anti-inflammatory, and anxiolytic effects in various animal models. The compound has also been shown to modulate the activity of the endocannabinoid system, leading to the regulation of various physiological processes, including appetite, mood, and sleep. However, the exact biochemical and physiological effects of Bicyclo[6.1.0]nonane-9-carboxamide in humans are yet to be fully elucidated.

Advantages and Limitations for Lab Experiments

Bicyclo[6.1.0]nonane-9-carboxamide has several advantages for lab experiments, including its potent inhibitory activity against various enzymes, its ability to modulate the activity of the endocannabinoid system, and its potential applications in various fields. However, the compound also has some limitations, including its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research on Bicyclo[6.1.0]nonane-9-carboxamide, including the development of more potent and selective inhibitors of FAAH and MAGL, the investigation of the compound's effects on other physiological processes, and the exploration of its potential applications in drug discovery and medicinal chemistry. Further research is also needed to fully elucidate the biochemical and physiological effects of Bicyclo[6.1.0]nonane-9-carboxamide in humans and to determine its safety and efficacy for clinical use.
Conclusion:
Bicyclo[6.1.0]nonane-9-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been extensively studied for its inhibitory activity against various enzymes involved in the regulation of pain, inflammation, and anxiety, as well as its ability to modulate the activity of the endocannabinoid system. Further research is needed to fully elucidate the biochemical and physiological effects of Bicyclo[6.1.0]nonane-9-carboxamide in humans and to determine its potential applications in drug discovery and medicinal chemistry.

Synthesis Methods

Bicyclo[6.1.0]nonane-9-carboxamide can be synthesized through a multi-step process that involves the condensation of 4-Fluoro-3-nitrobenzoic acid with prop-2-enamide, followed by hydrogenation and cyclization. The final product is obtained through the reaction of the resulting bicyclic intermediate with a carboxylic acid. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

Bicyclo[6.1.0]nonane-9-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. The compound has been shown to exhibit potent inhibitory activity against various enzymes, including FAAH, MAGL, and COX-2, which are involved in the regulation of pain, inflammation, and anxiety. Bicyclo[6.1.0]nonane-9-carboxamide has also been shown to modulate the activity of the endocannabinoid system, which plays a crucial role in the regulation of various physiological processes.